1-(3-Bromophenyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 1-(3-bromophenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H12BrNO2/c12-9-2-1-3-10(6-9)13-5-4-8(7-13)11(14)15/h1-3,6,8H,4-5,7H2,(H,14,15)
• InChI Key: GZSGOFZPHVTDBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C2=CC(=CC=C2)Br

Description

1-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1M NaOH aq. (2 mL) was added to a solution of methyl 1-(3-bromophenyl)pyrrolidine-3-carboxylate in THF-MeOH (1 mL-1 mL). After stirring the mixture at room temperature for 13 hours, the mixture was concentrated. The residue was diluted with 1M NaOH aq. and washed with ether. The aqueous layer was acidified with 1M HCl aq. and extracted with DCM (3×). The combined organic layer was dried over anhydrous Na2SO4 and concentrated to afford desired product (293 mg, 83.9%) as yellow solid.